rac-(1s,3s)-3-hydroxy-3-(pyridin-4-yl)cyclobutane-1-carboxylic acid hydrochloride
Overview
Description
Rac-(1s,3s)-3-hydroxy-3-(pyridin-4-yl)cyclobutane-1-carboxylic acid hydrochloride is a useful research compound. Its molecular formula is C10H12ClNO3 and its molecular weight is 229.7. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1s,3s)-3-hydroxy-3-(pyridin-4-yl)cyclobutane-1-carboxylic acid hydrochloride involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "4-pyridinecarboxaldehyde", "ethyl acetoacetate", "sodium ethoxide", "cyclobutanone", "sodium borohydride", "hydrochloric acid", "sodium hydroxide", "water", "diethyl ether", "ethyl acetate" ], "Reaction": [ "Step 1: Condensation of 4-pyridinecarboxaldehyde and ethyl acetoacetate in the presence of sodium ethoxide to form ethyl 4-(pyridin-4-yl)but-3-enoate.", "Step 2: Addition of cyclobutanone to ethyl 4-(pyridin-4-yl)but-3-enoate in the presence of sodium ethoxide to form racemic 3-(pyridin-4-yl)cyclobutanone.", "Step 3: Reduction of racemic 3-(pyridin-4-yl)cyclobutanone with sodium borohydride to form racemic 3-hydroxy-3-(pyridin-4-yl)cyclobutanone.", "Step 4: Resolution of racemic 3-hydroxy-3-(pyridin-4-yl)cyclobutanone using (1S,2R)-(-)-ephedrine to form (1S,3S)-3-hydroxy-3-(pyridin-4-yl)cyclobutanone.", "Step 5: Oxidation of (1S,3S)-3-hydroxy-3-(pyridin-4-yl)cyclobutanone with sodium chlorite in the presence of hydrochloric acid to form (1S,3S)-3-hydroxy-3-(pyridin-4-yl)cyclobutanone hydrochloride.", "Step 6: Neutralization of (1S,3S)-3-hydroxy-3-(pyridin-4-yl)cyclobutanone hydrochloride with sodium hydroxide and extraction with diethyl ether to obtain the free base.", "Step 7: Acidification of the free base with hydrochloric acid and recrystallization from ethyl acetate to obtain rac-(1S,3S)-3-hydroxy-3-(pyridin-4-yl)cyclobutane-1-carboxylic acid hydrochloride." ] } | |
CAS No. |
2680531-95-5 |
Molecular Formula |
C10H12ClNO3 |
Molecular Weight |
229.7 |
Purity |
95 |
Origin of Product |
United States |
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